Cas no 73387-46-9 (3-(4-Bromophenyl)-1H-pyrazole)

• Product Name: 3-(4-Bromophenyl)-1H-pyrazole
• CAS No: 73387-46-9
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD08446304
• CID: 552152
• PubChem ID: 2735614
• Update Time: 2025-04-19

3-(4-Bromophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-1H-pyrazole
• 1H-Pyrazole,3-(4-bromophenyl)-
• 3-(4-BROMOPHENYL)PYRAZOLE
• 5-(4-bromophenyl)-1H-pyrazole
• 3-(4-Bromo-phenyl)-1H-pyrazole
• SCHEMBL9955
• FT-0688797
• CS-0126511
• A9472
• Z815437630
• SY081274
• AKOS002658116
• AKOS015835679
• 3-(4-bromophenyl)-1H-pyrazole;5-(4-BROMOPHENYL)-1H-PYRAZOLE
• 3-(4-bromophenyl)-1-H-pyrazole
• 3-(4-BROMOPHENYL)-1H-PYRAZOLE, 97%
• DTXSID80370834
• AC-30772
• 5-(4-bromo-phenyl)-pyrazole
• MFCD01940434
• EN300-110534
• AB45300
• AB01334486-02
• 73387-46-9
• 5-(4-Bromo-phenyl)-1H-pyrazole
• NCGC00342837-01
• PS-7802
• AM807539
• DTXCID00321868
• STK501811
• 1H-PYRAZOLE, 3-(4-BROMOPHENYL)-
• ALBB-010104

• MDL： MFCD08446304
• Inchi： 1S/C9H7BrN2/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H,(H,11,12)
• InChI Key： LXDGTEBHVOKDLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=NN1

Computed Properties

• Exact Mass: 221.97900
• Monoisotopic Mass: 221.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.565
• Melting Point: 132-136 °C
• Boiling Point: 388.9°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.635
• PSA: 28.68000
• LogP: 2.83920
• Vapor Pressure: No data available

3-(4-Bromophenyl)-1H-pyrazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Room temperature
• Safety Term：S26
• Risk Phrases：R22